Cas no 693219-80-6 (2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo1,2-apyrimidine)

• Product Name: 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo1,2-apyrimidine
• CAS No: 693219-80-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 3056456
• PubChem ID: 2812030
• Update Time: 2025-04-21

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-a]pyrimidine
• 693219-80-6
• CCG-241196
• NS00018587
• SCHEMBL23407686
• BRD-K08916807-001-01-7
• DTXSID301347872
• STK894104
• Oprea1_446337
• HMS1524J14
• AKOS005144234
• 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)imidazo[1,2-a]pyrimidine
• IDI1_031850
• BBL021391
• Maybridge4_001268
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)imidazo1,2-apyrimidine

• Inchi： 1S/C14H11N3O2/c1-4-15-14-16-11(9-17(14)5-1)10-2-3-12-13(8-10)19-7-6-18-12/h1-5,8-9H,6-7H2
• InChI Key： OKWKCPGIDMIJJC-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 253.085126602Da
• Monoisotopic Mass: 253.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.7Ų